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Cat. No.: B072597 Get Quote

Introduction

4-Oxohexanoic acid, a bifunctional molecule containing both a carboxylic acid and a ketone

group, is a versatile building block in organic synthesis. While not employed directly as an

active ingredient in commercial agrochemical formulations, its chemical reactivity makes it a

valuable intermediate in the discovery and development of new crop protection agents. This

document provides an overview of its potential applications in agrochemical research, focusing

on its role as a scaffold for the synthesis of novel herbicides, fungicides, and plant growth

regulators.

Chemical Properties and Synthetic Potential
The utility of 4-Oxohexanoic acid in synthetic chemistry stems from the presence of two

reactive functional groups. The carboxylic acid can be readily converted into esters, amides, or

acid chlorides, while the ketone functionality allows for reactions such as aldol condensations,

reductive aminations, and the formation of heterocycles. These transformations enable the

generation of a diverse library of derivatives from a single starting material.

Table 1: Physicochemical Properties of 4-Oxohexanoic Acid
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Property Value Reference

Molecular Formula C₆H₁₀O₃ [1]

Molecular Weight 130.14 g/mol [1]

CAS Number 1117-74-4 [1]

Appearance Colorless to pale yellow liquid [2]

Melting Point 36-37 °C

Boiling Point 255 °C at 760 mmHg

Solubility
Soluble in water and organic

solvents
[2]

Application in the Synthesis of Potential
Agrochemicals
The structural motif of 4-Oxohexanoic acid can be found within more complex molecules that

exhibit biological activity. For instance, research into novel herbicides has explored derivatives

of hexanoic acid, demonstrating that modification of the core structure can lead to potent

bioactivity. While no direct herbicidal, fungicidal, or plant growth regulatory activity has been

reported for 4-Oxohexanoic acid itself, its derivatives are promising areas of investigation.

Hypothetical Synthetic Pathway to a Novel
Agrochemical Scaffold
The following diagram illustrates a hypothetical synthetic route starting from 4-Oxohexanoic
acid to generate a substituted pyridazinone, a class of compounds known to include herbicidal

agents. This pathway highlights the synthetic utility of 4-Oxohexanoic acid as a precursor.
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Caption: Hypothetical synthesis of a potential herbicidal scaffold from 4-Oxohexanoic acid.

Experimental Protocols
Due to the lack of direct application data, the following protocols are representative examples

of how 4-Oxohexanoic acid could be used in a research setting to synthesize novel

compounds for agrochemical screening.

Protocol 1: Synthesis of 6-ethyl-4,5-dihydropyridazin-
3(2H)-one (Hypothetical)
Objective: To synthesize a pyridazinone core structure from 4-Oxohexanoic acid for further

derivatization.

Materials:
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4-Oxohexanoic acid

Hydrazine hydrate

Ethanol

Glacial acetic acid

Round-bottom flask with reflux condenser

Magnetic stirrer and hotplate

Standard laboratory glassware for workup and purification

Procedure:

In a 250 mL round-bottom flask, dissolve 13.0 g (0.1 mol) of 4-Oxohexanoic acid in 100 mL

of ethanol.

To this solution, add 5.5 mL (0.11 mol) of hydrazine hydrate and a catalytic amount of glacial

acetic acid (approximately 0.5 mL).

Heat the reaction mixture to reflux with stirring for 4-6 hours. Monitor the reaction progress

by thin-layer chromatography (TLC).

After completion, allow the mixture to cool to room temperature.

Remove the ethanol under reduced pressure using a rotary evaporator.

To the residue, add 100 mL of water and extract with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium

sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.
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Purify the crude product by column chromatography on silica gel or by recrystallization to

yield 6-ethyl-4,5-dihydropyridazin-3(2H)-one.

Expected Outcome: A solid product, the structure of which should be confirmed by

spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Protocol 2: Screening of Derivatives for Herbicidal
Activity (General Protocol)
Objective: To assess the pre-emergence herbicidal activity of newly synthesized derivatives.

Materials:

Synthesized 4-Oxohexanoic acid derivatives

Seeds of a model weed species (e.g., Amaranthus retroflexus) and a crop species (e.g., Zea

mays)

Potting soil

Petri dishes or small pots

Growth chamber with controlled light, temperature, and humidity

Acetone or other suitable solvent for dissolving compounds

Surfactant (e.g., Tween 20)

Procedure:

Prepare stock solutions of the test compounds at a concentration of 10,000 ppm in a suitable

solvent (e.g., acetone).

Prepare a series of dilutions to achieve final test concentrations (e.g., 1, 10, 100, 1000 ppm).

The final spray solution should contain a small amount of surfactant (e.g., 0.1%).

Fill pots with soil and sow a predetermined number of seeds of the weed and crop species at

a shallow depth.
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Apply the test solutions evenly to the soil surface using a laboratory sprayer. A solvent-only

control and a positive control (a commercial herbicide) should be included.

Place the pots in a growth chamber under controlled conditions (e.g., 25°C, 16h light/8h dark

cycle).

After a set period (e.g., 14-21 days), visually assess the herbicidal effect on a scale of 0 (no

effect) to 100 (complete kill) for both weed and crop species.

Calculate the GR₅₀ (concentration required for 50% growth reduction) for promising

compounds.

Signaling Pathways and Logical Relationships
The development of novel agrochemicals from a starting material like 4-Oxohexanoic acid
follows a logical progression from synthesis to biological evaluation.
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Caption: Workflow for agrochemical discovery starting from 4-Oxohexanoic acid.

Conclusion
4-Oxohexanoic acid is a valuable and versatile chemical intermediate for agrochemical

research. While it does not possess intrinsic biological activity that would warrant its direct use

in agriculture, its bifunctional nature allows for the synthesis of a wide array of derivatives.

Researchers and drug development professionals can utilize 4-Oxohexanoic acid as a
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starting point for the creation of novel molecular scaffolds, which can then be screened for

potential herbicidal, fungicidal, or plant growth regulatory properties. The exploration of

derivatives based on this core structure represents a promising avenue for the discovery of

next-generation crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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